1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine

• IUPAC Name: (4-chlorophenyl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21ClN2O/c1-15-4-2-3-5-17(15)14-21-10-12-22(13-11-21)19(23)16-6-8-18(20)9-7-16/h2-9H,10-14H2,1H3
• InChI Key: HIVIXOUNFDNLCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine, also known as TFMPP, is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research as a tool to study the mechanism of action and physiological effects of drugs that act on the serotonin receptor system.

Scientific Research Applications

1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine is commonly used in scientific research as a tool to study the mechanism of action and physiological effects of drugs that act on the serotonin receptor system. It is often used in conjunction with other compounds such as mCPP and MDMA to study the complex interactions between different serotonin receptor subtypes. 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has been shown to have agonistic effects on the 5-HT1B and 5-HT2C receptors, and antagonistic effects on the 5-HT2A receptor.

Mechanism of Action

1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine acts as a partial agonist at the 5-HT1B and 5-HT2C receptors, which are both members of the serotonin receptor family. These receptors are involved in the regulation of mood, appetite, and sleep, among other things. 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has been shown to increase the release of certain neurotransmitters such as dopamine and norepinephrine, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has been shown to produce a range of biochemical and physiological effects in animal models and human subjects. These effects include changes in heart rate, blood pressure, body temperature, and locomotor activity. 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has also been shown to produce subjective effects such as changes in mood, perception, and cognition.

Advantages and Limitations for Lab Experiments

1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has well-characterized pharmacological properties. 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine is also relatively stable and can be stored for extended periods of time. However, there are also some limitations to its use. 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has a relatively low potency compared to other compounds that act on the serotonin receptor system, which may limit its usefulness in certain experiments. Additionally, 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine has been shown to produce some non-specific effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine and related compounds. One area of interest is the development of more potent and selective agonists and antagonists for the different serotonin receptor subtypes. Another area of interest is the investigation of the long-term effects of 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine and related compounds on the brain and behavior. Finally, there is a need for more research on the interactions between different serotonin receptor subtypes and their effects on mood, cognition, and behavior.
Conclusion:
In conclusion, 1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine is a useful tool for scientific research on the serotonin receptor system. Its well-characterized pharmacological properties and relative ease of synthesis make it a valuable compound for studying the mechanism of action and physiological effects of drugs that act on this system. However, there are also some limitations to its use, and further research is needed to fully understand its effects on the brain and behavior.

Synthesis Methods

1-(4-chlorobenzoyl)-4-(2-methylbenzyl)piperazine can be synthesized by reacting 1-(4-chlorobenzoyl)piperazine with 2-methylbenzylamine in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as methanol or ethanol and is typically carried out at room temperature. The product is then purified by recrystallization from an appropriate solvent.